3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide

• Molecular Formula: C13H14ClN3O3
• Molecular Weight: 295.72 g/mol
• IUPAC Name: 3-(5-chloro-8-methoxy-4-oxoquinolin-1-yl)propanehydrazide
• InChI: InChI=1S/C13H14ClN3O3/c1-20-10-3-2-8(14)12-9(18)4-6-17(13(10)12)7-5-11(19)16-15/h2-4,6H,5,7,15H2,1H3,(H,16,19)
• InChI Key: FCHZFCJPTRKOQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)C(=O)C=CN2CCC(=O)NN

Description

3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide is a useful research compound. Its molecular formula is C13H14ClN3O3 and its molecular weight is 295.72 g/mol. The purity is usually 95%.
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Biological Activity

3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide is a synthetic compound derived from the quinoline family, notable for its diverse biological activities. This article explores its pharmacological properties, including antimicrobial, antifungal, and anticancer effects, supported by experimental data and case studies.

The molecular formula of 3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide is $\text{C}_{13}\text{H}_{14}\text{ClN}_3\text{O}$ with a molecular weight of 265.73 g/mol. The structure features a chloro and methoxy substituent on the quinoline ring, which enhances its biological activity.

Antimicrobial Activity

Studies have demonstrated that 3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide exhibits significant antimicrobial properties. It has been tested against various bacterial strains, showing effective inhibition of growth.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with protein synthesis pathways.

Antifungal Activity

In vitro studies have also indicated antifungal activity against several pathogenic fungi. The compound was particularly effective against Candida albicans and Aspergillus niger, with MIC values as follows:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	32 µg/mL
Aspergillus niger	64 µg/mL

These findings suggest that the compound may serve as a potential therapeutic agent for fungal infections.

Anticancer Activity

Recent research has highlighted the anticancer potential of 3-(5-Chloro-8-methoxy-4-oxoquinolin-1(4H)-yl)propanehydrazide. In cell line studies, it has shown cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549).

Cell Line	IC50 (µM)
MCF-7	15.2
A549	12.5

The mechanism of action in cancer cells is believed to involve induction of apoptosis and cell cycle arrest.

Case Studies

A notable case study involved the administration of this compound in a murine model of bacterial infection. The results indicated a significant reduction in bacterial load in treated animals compared to controls, supporting its therapeutic potential.

Q & A

Basic Research Question

• Structural Elucidation : ¹H/¹³C NMR (δ 7.2–8.5 ppm for aromatic protons, δ 3.8 ppm for methoxy groups) and HRMS (e.g., [M+H]⁺ at m/z 347.0921) .
• Purity Assessment : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm .
• Stability Studies : TGA/DSC for thermal decomposition profiles and LC-MS to detect hydrolytic degradation products .

How can computational modeling guide the design of derivatives with enhanced pharmacokinetic properties?

Advanced Research Question
Molecular docking (AutoDock Vina) and MD simulations predict binding affinity to targets like VEGFR2 or tubulin. Key parameters:

• Lipinski’s Rule Compliance : LogP <5, molecular weight <500 Da (e.g., derivatives with piperazine side chains have logP ~2.8) .
• ADMET Predictions : SwissADME for bioavailability (TPSA <140 Ų) and toxicity (AMES test for mutagenicity) .
• QSAR Models : Electron-withdrawing groups (e.g., -Cl) at the quinoline 5-position correlate with increased cytotoxicity (R² = 0.89 in HCT-116 cells) .

What strategies mitigate solubility challenges during in vivo studies?

Advanced Research Question
The compound’s low aqueous solubility (<0.1 mg/mL) limits bioavailability. Solutions include:

• Prodrug Design : Esterification of the hydrazide group (e.g., ethyl ester derivatives) improves logP by 1.5 units .
• Nanocarriers : Encapsulation in PLGA nanoparticles (size ~150 nm, PDI <0.2) enhances tumor accumulation in xenograft models .
• Co-solvent Systems : Use of DMSO/PEG 400 (1:4 v/v) for intraperitoneal administration .

How do researchers differentiate between on-target and off-target effects in mechanistic studies?

Advanced Research Question

• Gene Knockdown : siRNA silencing of suspected targets (e.g., Bcl-2) confirms apoptosis pathway involvement .
• Chemical Proteomics : Activity-based protein profiling (ABPP) with alkyne-tagged derivatives identifies binding partners .
• Dose-Dependent Response : Off-target effects often lack a linear correlation with concentration (e.g., ROS generation at >50 μM) .

What are the key considerations for scaling up synthesis while maintaining reproducibility?

Advanced Research Question

• Process Analytical Technology (PAT) : In-line FTIR monitors hydrazinolysis completion to minimize batch variability .
• Purification : Flash chromatography (silica gel, EtOAc/hexane) or recrystallization (ethanol/water) ensures ≥95% purity .
• Thermal Safety : RC1e calorimetry identifies exothermic risks during MCRs, guiding solvent selection (e.g., THF vs. DMF) .

How can researchers validate the compound’s stability under physiological conditions?

Basic Research Question

• pH Stability : Incubate in PBS (pH 7.4) and simulated gastric fluid (pH 1.2) at 37°C for 24h; analyze degradation via LC-MS .
• Light Sensitivity : Store in amber vials and monitor UV-Vis spectra (λmax 320 nm) after 48h exposure to 500 lux .
• Long-Term Storage : Lyophilization with trehalose (1:1 w/w) prevents hydrolysis at -20°C for ≥6 months .

What in vitro and in vivo models are most relevant for evaluating therapeutic potential?

Basic Research Question

• In Vitro :
  • Cytotoxicity: MTT assay in U-87 glioblastoma and MCF-7 breast cancer cells .
  • Anti-angiogenesis: HUVEC tube formation assay .
• In Vivo :
  • Xenograft models (e.g., BALB/c nude mice with HCT-116 tumors) at 10–50 mg/kg doses .
  • Pharmacokinetics: Plasma half-life (t₁/₂ ~2.5h) and tissue distribution via LC-MS/MS .